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Compound of Interest

Compound Name: Manganese (II) chloride

Cat. No.: B076307 Get Quote

An in-depth technical guide on the different hydrated forms of Manganese (II) chloride and

their stability, designed for researchers, scientists, and drug development professionals.

Introduction
Manganese (II) chloride (MnCl₂) is an inorganic compound that plays a significant role in

various biological and chemical processes. It is a precursor to organomanganese compounds

and is utilized in applications ranging from dry cell batteries to magnetic resonance imaging

(MRI) contrast agents.[1][2] In laboratory and industrial settings, MnCl₂ is commonly

encountered in its anhydrous form or as one of several stable hydrates. The degree of

hydration profoundly impacts its physical properties, stability, and reactivity. Understanding the

characteristics of these different forms is critical for their proper handling, storage, and

application in research and development.

This guide provides a comprehensive overview of the common hydrated forms of Manganese
(II) chloride, focusing on their relative stability, the conditions governing their interconversion,

and the experimental methodologies used to characterize them.

The Hydrated Forms of Manganese (II) Chloride
Manganese (II) chloride exists in an anhydrous state and as three primary hydrates: the

tetrahydrate, dihydrate, and monohydrate.[3][4] The most prevalent form under ambient

conditions is the tetrahydrate.[1]
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Anhydrous Manganese (II) Chloride (MnCl₂): A pink or off-white crystalline solid, the

anhydrous form adopts a layered structure similar to cadmium chloride.[1][4][5] It is highly

sensitive to moisture.[5][6][7][8]

Manganese (II) Chloride Monohydrate (MnCl₂·H₂O): The lowest hydrate, this form is a pale

pink solid and is stable over a relatively wide temperature range before decomposing to the

anhydrous salt.[9][10]

Manganese (II) Chloride Dihydrate (MnCl₂·2H₂O): This intermediate hydrate is a pale pink

crystalline solid.[3] Structurally, it is a coordination polymer where each manganese center is

coordinated to four bridging chloride ligands and two trans-aqua ligands.[1]

Manganese (II) Chloride Tetrahydrate (MnCl₂·4H₂O): The most common hydrate, it appears

as rose-colored, deliquescent crystals.[3][5] It consists of discrete octahedral molecules of

cis-[Mn(H₂O)₄Cl₂].[1] A metastable trans isomer, designated as the β-form, is also known.[1]

[11]

Stability and Interconversion of Hydrates
The stability of each hydrated form is primarily dependent on temperature and the partial

pressure of water vapor. Transitions between these forms involve the sequential loss of water

molecules upon heating.

Thermal Stability and Decomposition
The hydrates of Manganese (II) chloride decompose in a stepwise manner when heated. The

tetrahydrate first loses two water molecules to form the dihydrate, which then loses one to form

the monohydrate, and finally, the last water molecule is removed to yield the anhydrous salt.

The process begins with the incongruent melting of the tetrahydrate, where it dissolves in its

own water of crystallization to form the dihydrate and a saturated aqueous solution.[9]

Complete dehydration requires temperatures above 200 °C.[5][12]

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b076307?utm_src=pdf-body
https://en.wikipedia.org/wiki/Manganese(II)_chloride
https://www.sciencemadness.org/smwiki/index.php/Manganese(II)_chloride
https://grokipedia.com/page/Manganese(II)_chloride
https://grokipedia.com/page/Manganese(II)_chloride
https://www.chembk.com/en/chem/Manganese%20(II)%20chloride
https://www.fishersci.com/store/msds?partNumber=AC223610100&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0128551.htm
https://www.benchchem.com/product/b076307?utm_src=pdf-body
https://daneshyari.com/article/preview/216775.pdf
https://www.chembk.com/en/chem/Manganese%20chloride%20(MnCl2),%20monohydrate
https://www.benchchem.com/product/b076307?utm_src=pdf-body
https://www.pw.live/school-prep/exams/manganese-ii-chloride-formula
https://en.wikipedia.org/wiki/Manganese(II)_chloride
https://www.benchchem.com/product/b076307?utm_src=pdf-body
https://www.pw.live/school-prep/exams/manganese-ii-chloride-formula
https://grokipedia.com/page/Manganese(II)_chloride
https://en.wikipedia.org/wiki/Manganese(II)_chloride
https://en.wikipedia.org/wiki/Manganese(II)_chloride
https://scispace.com/pdf/on-the-crystal-structures-of-the-polymorphs-of-manganese-ii-5pls209inw.pdf
https://www.benchchem.com/product/b076307?utm_src=pdf-body
https://daneshyari.com/article/preview/216775.pdf
https://grokipedia.com/page/Manganese(II)_chloride
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20070912/patents/EP1574479NWB1/document.pdf
https://www.benchchem.com/product/b076307?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data on Hydrate Stability
The following tables summarize key quantitative data regarding the stability of Manganese (II)
chloride hydrates.

Table 1: Physical Properties and Thermal Decomposition Data

Compound Formula
Molar Mass
( g/mol )

Appearance
Density
(g/cm³)

Melting/Dec
omposition
Point (°C)

Tetrahydrate MnCl₂·4H₂O 197.91
Rose-pink

crystals
2.01

58

(decomposes

)[4][13]

Dihydrate MnCl₂·2H₂O 161.87
Pale pink

solid
2.27

135

(decomposes

)[4]

Monohydrate MnCl₂·H₂O 143.86
Pale pink

solid

1.913

(approx.)

~198

(decomposes

to anhydrous)

[8]

Anhydrous MnCl₂ 125.84
Pink/white

solid
2.98 652[5]

Table 2: Thermodynamic Data for the Dehydration of MnCl₂·H₂O[9][14]

The thermal decomposition of the monohydrate to the anhydrous form (MnCl₂·H₂O(s) ⇌

MnCl₂(s) + H₂O(g)) has been studied in detail.
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Thermodynamic Quantity Value Conditions

ΔrH° 63,550 ± 500 J·mol⁻¹ T = 298 K

ΔrS° 127.5 ± 1.2 J·K⁻¹·mol⁻¹ T = 298 K

ΔfH°m(MnCl₂·H₂O, s) -786.6 ± 0.9 kJ·mol⁻¹ T = 298 K

S°m(MnCl₂·H₂O, s) 179.5 ± 1.6 J·K⁻¹·mol⁻¹ T = 298 K

Hygroscopicity and Deliquescence
Hygroscopicity is the tendency of a substance to absorb moisture from the air. The anhydrous

and hydrated forms of MnCl₂ exhibit this property to varying degrees.

Anhydrous MnCl₂: Is highly hygroscopic and must be stored under anhydrous conditions to

prevent the formation of hydrates.[7]

Tetrahydrate (MnCl₂·4H₂O): Is described as deliquescent, meaning it can absorb enough

atmospheric water to dissolve and form a solution.[5] Proper storage in sealed containers is

essential.[15]

Experimental Protocols
Accurate characterization and synthesis of specific MnCl₂ hydrates require precise

experimental control.

Synthesis of Manganese (II) Chloride Tetrahydrate
The hydrated forms of MnCl₂ are typically prepared via the reaction of an acid with a

manganese source.

Objective: To synthesize MnCl₂·4H₂O from manganese (II) carbonate and hydrochloric acid.

Methodology:

In a fume hood, slowly add a stoichiometric amount of manganese (II) carbonate (MnCO₃) to

a solution of hydrochloric acid (HCl). The reaction produces MnCl₂, water, and carbon

dioxide gas.[1] MnCO₃(s) + 2HCl(aq) → MnCl₂(aq) + H₂O(l) + CO₂(g)
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Continue adding MnCO₃ until effervescence ceases, ensuring all the acid has reacted.

Gently heat the resulting solution to concentrate it by evaporating some of the water.

Allow the concentrated solution to cool slowly. Rose-colored crystals of MnCl₂·4H₂O will

precipitate.

Isolate the crystals by filtration and wash with a small amount of cold distilled water.

Dry the crystals between sheets of filter paper. Do not heat extensively to avoid dehydration.

Preparation of Anhydrous Manganese (II) Chloride
Dehydration of the hydrated salt can lead to the formation of manganese oxychloride if

performed in the presence of air. The following protocol minimizes this side reaction.

Objective: To prepare anhydrous MnCl₂ from a hydrated form.

Methodology:

Place the hydrated Manganese (II) chloride (e.g., MnCl₂·4H₂O) in a tube furnace.

Pass a stream of dry hydrogen chloride (HCl) gas over the salt.[4][16] The HCl atmosphere

inhibits the hydrolysis reaction.

Slowly heat the furnace to a temperature above 200 °C.[12][17] The water of hydration will

be driven off.

Maintain the temperature and HCl flow until all water has been removed, indicated by the

cessation of water vapor evolution.

Cool the furnace to room temperature under the stream of dry HCl gas.

The resulting white/pale pink powder is anhydrous MnCl₂. Store it in a desiccator or under an

inert atmosphere.

Gravimetric Determination of Water of Hydration
This classic experiment determines the empirical formula of a hydrate.
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Heat a clean, dry crucible and lid to redness for 10 minutes to remove any volatile impurities,

then cool in a desiccator and weigh accurately.

Add a known mass (e.g., 1-2 grams) of the Manganese (II) chloride hydrate to the crucible

and reweigh.

Place the crucible on a clay triangle and heat gently at first, then more strongly, to drive off

the water of hydration. The lid should be slightly ajar to allow water vapor to escape.

After heating for 15-20 minutes, move the crucible to a desiccator to cool completely.

Weigh the cooled crucible containing the anhydrous salt.

Repeat the heating, cooling, and weighing steps until a constant mass is achieved, ensuring

all water has been removed.

From the difference in mass before and after heating, calculate the mass of water lost.

Convert the mass of anhydrous MnCl₂ and the mass of water to moles.

Determine the simplest whole-number ratio of moles of water to moles of anhydrous MnCl₂

to find the value of 'x' in the formula MnCl₂·xH₂O.[18]

Conclusion
Manganese (II) chloride exists in several hydration states, with the tetrahydrate, dihydrate,

monohydrate, and anhydrous forms being the most well-characterized. Their stability is

critically dependent on temperature and ambient moisture. The transitions between these forms

are reversible and follow a predictable pathway of dehydration upon heating. For professionals

in research and drug development, a thorough understanding of these properties is paramount

for ensuring the integrity, reactivity, and shelf-life of Manganese (II) chloride-containing

reagents and compounds. The application of controlled synthesis and analytical methods, such

as thermal analysis, is essential for preparing and verifying the specific hydrated form required

for a given application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076307#different-hydrated-forms-of-manganese-ii-
chloride-and-their-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b076307#different-hydrated-forms-of-manganese-ii-chloride-and-their-stability
https://www.benchchem.com/product/b076307#different-hydrated-forms-of-manganese-ii-chloride-and-their-stability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076307?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

